4-acetyl-N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzamide

• IUPAC Name: 4-acetyl-N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]benzamide
• InChI: InChI=1S/C25H21N3O3S2/c1-14(29)16-7-9-17(10-8-16)23(31)27-25-22(24-26-19-5-3-4-6-20(19)32-24)18-11-12-28(15(2)30)13-21(18)33-25/h3-10H,11-13H2,1-2H3,(H,27,31)
• InChI Key: GYZVEYOKDQONPD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)C(=O)C)C4=NC5=CC=CC=C5S4
• Molecular Formula: C25H21N3O3S2
• Molecular Weight: 475.6 g/mol
• CAS No.: 864859-50-7

Description

4-acetyl-N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzamide is a useful research compound. Its molecular formula is C25H21N3O3S2 and its molecular weight is 475.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Heterocyclic Chemistry

• Heterocyclic Synthesis : This compound is utilized in the synthesis of heterocyclic compounds. For instance, benzo[b]thiophen-2-yl-hydrazonoesters were synthesized using related structures, highlighting the compound's role in creating diverse heterocyclic derivatives with potential pharmacological applications (Mohareb et al., 2004).
• New Pyridine and Pyrimidine Derivatives : It has been used in the synthesis of new pyridine and pyrimidine rings incorporating benzothiazole moiety, demonstrating its utility in developing novel chemical structures (Mohamed et al., 2013).

Pharmacological Applications

• Anticancer Activity : The compound's derivatives, such as 4,5,6,7-tetrahydrothieno-pyridine, show anticancer activity. These derivatives are explored for their potential in various pharmacological fields, indicating the compound's importance in medicinal chemistry (Rao et al., 2018).
• VEGF Receptor Inhibition : Related structures are potent inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2) kinase activity, suggesting potential use in cancer therapy (Borzilleri et al., 2006).

Molecular Docking and Screening

• Molecular Docking : Derivatives of this compound have been subjected to in silico molecular docking screenings, indicating their potential in targeting specific proteins or enzymes (Flefel et al., 2018).

Antimicrobial Activity

• Antibacterial and Antifungal Properties : Compounds synthesized using related structures have shown antibacterial and antifungal activities, demonstrating the compound's relevance in developing new antimicrobial agents (Patel & Patel, 2015).

Metabolic Stability Studies

• Metabolic Stability Enhancement : Studies on analogues of this compound have been conducted to improve metabolic stability, crucial for drug development (Stec et al., 2011).

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit anti-tubercular activity , suggesting that this compound may target enzymes or proteins involved in the survival and replication of Mycobacterium tuberculosis.

Mode of Action

tuberculosis , suggesting that this compound may interfere with the bacterium’s metabolic processes or disrupt its cellular structures.

Biochemical Pathways

Given the anti-tubercular activity of benzothiazole derivatives , this compound may affect pathways related to the metabolism, replication, or survival of M. tuberculosis.

Result of Action

tuberculosis , suggesting that this compound may lead to the death of these bacteria.